Cas no 2227731-47-5 ((1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol
• CAS No: 2227731-47-5
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 6254843
• PubChem ID: 165781437
• Update Time: 2025-05-26

(1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol
• EN300-1761712
• 2227731-47-5

• Inchi： 1S/C11H16FNO2/c1-7-5-11(15-2)8(6-9(7)12)10(14)3-4-13/h5-6,10,14H,3-4,13H2,1-2H3/t10-/m1/s1
• InChI Key： YYEBPMNGDFVRPV-SNVBAGLBSA-N
• SMILES： FC1C(C)=CC(=C(C=1)[C@@H](CCN)O)OC

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol

Recent Advances in the Study of (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol (CAS: 2227731-47-5)

In recent years, the compound (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol (CAS: 2227731-47-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The unique structural features of this compound, including its fluorinated aromatic ring and stereospecific amino alcohol moiety, make it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and pharmacological evaluation of (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized asymmetric synthesis route for this compound, achieving high enantiomeric purity (>99% ee) and good overall yield. The synthetic approach involved a key enzymatic resolution step, which proved crucial for maintaining the desired (1R) configuration. This advancement has facilitated larger-scale production for preclinical studies.

Pharmacological investigations have revealed that (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol exhibits selective binding affinity for certain neurotransmitter receptors. In vitro studies using radioligand binding assays demonstrated moderate affinity for serotonin receptors (5-HT_2A and 5-HT_2C subtypes), with K_i values in the low micromolar range. These findings suggest potential applications in neuropsychiatric disorders, though further structural optimization may be required to improve receptor selectivity and potency.

Another significant development involves the use of this compound as a key intermediate in the synthesis of more complex drug candidates. A recent patent application (WO2023051234) describes its incorporation into novel dopamine D₃ receptor partial agonists for the treatment of substance use disorders. The (1R) configuration appears critical for maintaining the desired pharmacological profile, as the (1S) enantiomer showed markedly reduced activity in behavioral models of addiction.

Metabolic stability studies of (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol have yielded encouraging results. In vitro assays using human liver microsomes indicated moderate metabolic stability, with a half-life of approximately 45 minutes. The primary metabolic pathways involve O-demethylation and oxidation of the amino group, as identified by LC-MS/MS analysis. These findings provide valuable insights for future structural modifications aimed at improving the compound's pharmacokinetic properties.

Current research directions include exploring the compound's potential as a building block for PROTAC (proteolysis targeting chimera) molecules targeting neurodegenerative disease-related proteins. Preliminary results presented at the 2024 ACS Spring Meeting showed that derivatives of (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol can effectively link E3 ubiquitin ligase binders to tau protein binders, resulting in targeted tau degradation in cellular models of Alzheimer's disease.

In conclusion, (1R)-3-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)propan-1-ol (CAS: 2227731-47-5) continues to emerge as a versatile compound with multiple applications in drug discovery. Ongoing research is expected to further elucidate its pharmacological potential and optimize its properties for therapeutic development. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future medicinal chemistry efforts in CNS disorders and beyond.